4-(2,4-difluorophenyl)-5-{[(2-methylbenzyl)thio]methyl}-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 4-(2,4-difluorophenyl)-3-[(2-methylphenyl)methylsulfanylmethyl]-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C17H15F2N3S2/c1-11-4-2-3-5-12(11)9-24-10-16-20-21-17(23)22(16)15-7-6-13(18)8-14(15)19/h2-8H,9-10H2,1H3,(H,21,23)
• InChI Key: ZHTMCYUDRMVLSM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CSCC2=NNC(=S)N2C3=C(C=C(C=C3)F)F
• Molecular Formula: C17H15F2N3S2
• Molecular Weight: 363.5 g/mol

Description

4-(2,4-difluorophenyl)-5-{[(2-methylbenzyl)thio]methyl}-4H-1,2,4-triazole-3-thiol is a useful research compound. Its molecular formula is C17H15F2N3S2 and its molecular weight is 363.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 363.06754616 g/mol and the complexity rating of the compound is 489. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Insecticidal Activity

A study on the synthesis and insecticidal activity of tetrazole-linked triazole derivatives, including compounds related to the specified chemical, found that these compounds demonstrated significant activity against Plodia interpunctella. This suggests potential applications of such compounds in pest control and agricultural sciences (Maddila, Pagadala, & Jonnalagadda, 2015).

Corrosion Inhibition

Another research explored the inhibition efficiency of similar compounds on zinc corrosion in an acidic medium. The study utilized quantum chemical calculations to elucidate the relationship between molecular structures and inhibition efficiencies, revealing that strategic placement of the thiophenyl group enhances their activity, suggesting applications in materials science and engineering to prevent metal corrosion (Gece & Bilgiç, 2012).

Antioxidant Evaluation

Further studies have synthesized novel compounds incorporating the triazole moiety for the evaluation of their antioxidant activity. These compounds have been tested in various assays, indicating that certain derivatives possess potent antioxidant properties, which may find applications in pharmaceutical research and development of new therapeutic agents (Maddila, Momin, Gorle, Palakondu, & Jonnalagadda, 2015).

Solar Energy Conversion

Additionally, a new thiolate/disulfide organic-based electrolyte system, including derivatives of the specified chemical, was formulated for use in dye-sensitized solar cells (DSSCs). The study highlights the electrocatalytic activity of various counter electrodes with this electrolyte, pointing towards its application in renewable energy technologies (Hilmi, Shoker, & Ghaddar, 2014).